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Compound of Interest

Compound Name:
Methyl N-(tert-butoxycarbonyl)-O-

methyl-L-serinate

Cat. No.: B176160 Get Quote

In-Depth Technical Guide: Boc-Ser(Me)-OMe
This guide provides a detailed overview of the chemical properties of N-tert-Butoxycarbonyl-O-

methyl-L-serine methyl ester, commonly abbreviated as Boc-Ser(Me)-OMe. It is intended for

researchers, scientists, and professionals in the field of drug development and peptide

chemistry.

Chemical Identity and Structure
Boc-Ser(Me)-OMe is a protected amino acid derivative used in organic synthesis, particularly in

the construction of peptides and other complex molecules. The Boc (tert-Butoxycarbonyl) group

protects the amine functionality, while the methyl ester protects the carboxylic acid.

Furthermore, the side-chain hydroxyl group of the serine residue is protected by a methyl ether.

While a specific CAS Number for Boc-Ser(Me)-OMe could not be definitively identified through

searches, the CAS Number for the corresponding carboxylic acid, N-Boc-O-methyl-L-serine

(Boc-Ser(Me)-OH), is well-documented.
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Compound
Name

Abbreviation CAS Number
Molecular
Formula

Molecular
Weight

N-tert-

Butoxycarbonyl-

O-methyl-L-

serine

Boc-Ser(Me)-OH 51293-47-1[1] C₉H₁₇NO₅ 219.23 g/mol [1]

N-tert-

Butoxycarbonyl-

O-methyl-L-

serine methyl

ester

Boc-Ser(Me)-

OMe
Not Found C₁₀H₁₉NO₅ 233.26 g/mol

Chemical Structure Visualization
The chemical structure of Boc-Ser(Me)-OMe is depicted below. The diagram illustrates the

connectivity of the atoms, including the Boc protecting group on the nitrogen, the methyl ester

on the carboxyl group, and the methyl ether on the serine side chain.

Caption: Chemical structure of Boc-Ser(Me)-OMe.

Experimental Protocols
Detailed experimental protocols for the synthesis of Boc-Ser(Me)-OMe are not readily available

in public literature searches. However, a general synthetic route can be inferred from standard

organic chemistry principles. The synthesis would likely involve two key steps starting from

commercially available Boc-L-serine:

O-Methylation of the side chain: The hydroxyl group of Boc-L-serine would be methylated,

typically using a methylating agent such as methyl iodide (CH₃I) or dimethyl sulfate

((CH₃)₂SO₄) in the presence of a suitable base (e.g., sodium hydride, silver oxide). This step

yields Boc-Ser(Me)-OH.

Esterification of the carboxylic acid: The resulting Boc-Ser(Me)-OH would then be esterified

to form the methyl ester. This can be achieved through various methods, such as Fischer
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esterification (reacting with methanol in the presence of a strong acid catalyst) or by using a

milder reagent like diazomethane or (trimethylsilyl)diazomethane.

A representative, though not explicitly cited, workflow for such a synthesis is presented below.

Synthesis of Boc-Ser(Me)-OMe

Boc-L-serine O-Methylation
(e.g., CH3I, Ag2O) Boc-Ser(Me)-OH Esterification

(e.g., CH3OH, H+) Boc-Ser(Me)-OMe

Click to download full resolution via product page

Caption: A plausible synthetic workflow for Boc-Ser(Me)-OMe.

Disclaimer: This technical guide is for informational purposes only and is based on publicly

available data. The absence of a specific CAS number for Boc-Ser(Me)-OMe suggests it may

be a less common derivative. Researchers should verify information from chemical suppliers

and relevant literature before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b176160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

